Sodium;4-amino-N-(4-methylpyrimidin-2-yl)benzenesulfonamide
Sodium;4-amino-N-(4-methylpyrimidin-2-yl)benzenesulfonamide
Sulfamerazine Sodium is a sulfonamide antibacterial.Target: AntibacterialSulfamerazine, the monomethyl derivative of sulfadiazine, is 2-sulfanilamido-4-methylpyrimidine. Sulfamerazine is a sulfonamide drug that inhibits bacterial synthesis of dihydrofolic acid by competing with para-aminobenzoic acid (PABA) for binding to dihydropteroate synthetase (dihydrofolate synthetase). Sulfamerazine is bacteriostatic in nature. Inhibition of dihydrofolic acid synthesis decreases the synthesis of bacterial nucleotides and DNA [1].
Brand Name:
Vulcanchem
CAS No.:
127-58-2
VCID:
VC0002402
InChI:
InChI=1S/C11H11N4O2S.Na/c1-8-6-7-13-11(14-8)15-18(16,17)10-4-2-9(12)3-5-10;/h2-7H,12H2,1H3;/q-1;+1
SMILES:
CC1=NC(=NC=C1)[N-]S(=O)(=O)C2=CC=C(C=C2)N.[Na+]
Molecular Formula:
C11H12N4NaO2S+
Molecular Weight:
286.29 g/mol
Sodium;4-amino-N-(4-methylpyrimidin-2-yl)benzenesulfonamide
CAS No.: 127-58-2
Inhibitors
VCID: VC0002402
Molecular Formula: C11H12N4NaO2S+
Molecular Weight: 286.29 g/mol
CAS No. | 127-58-2 |
---|---|
Product Name | Sodium;4-amino-N-(4-methylpyrimidin-2-yl)benzenesulfonamide |
Molecular Formula | C11H12N4NaO2S+ |
Molecular Weight | 286.29 g/mol |
IUPAC Name | sodium;(4-aminophenyl)sulfonyl-(4-methylpyrimidin-2-yl)azanide |
Standard InChI | InChI=1S/C11H11N4O2S.Na/c1-8-6-7-13-11(14-8)15-18(16,17)10-4-2-9(12)3-5-10;/h2-7H,12H2,1H3;/q-1;+1 |
Standard InChIKey | BSFJGCCAXDCMOX-UHFFFAOYSA-N |
SMILES | CC1=NC(=NC=C1)[N-]S(=O)(=O)C2=CC=C(C=C2)N.[Na+] |
Canonical SMILES | CC1=NC(=NC=C1)[N-]S(=O)(=O)C2=CC=C(C=C2)N.[Na+] |
Appearance | White or light yellow crystalline powder |
Description | Sulfamerazine Sodium is a sulfonamide antibacterial.Target: AntibacterialSulfamerazine, the monomethyl derivative of sulfadiazine, is 2-sulfanilamido-4-methylpyrimidine. Sulfamerazine is a sulfonamide drug that inhibits bacterial synthesis of dihydrofolic acid by competing with para-aminobenzoic acid (PABA) for binding to dihydropteroate synthetase (dihydrofolate synthetase). Sulfamerazine is bacteriostatic in nature. Inhibition of dihydrofolic acid synthesis decreases the synthesis of bacterial nucleotides and DNA [1]. |
Synonyms | sodium;(4-aminophenyl)sulfonyl-(4-methylpyrimidin-2-yl)azanide |
Reference | [1]. HALL, W.H. and W.W. SPINK, Sulfamerazine: clinical evaluation in 116 cases. Journal of the American Medical Association, 1943. 123(3): p. 125-131. |
PubChem Compound | 15899899 |
Last Modified | Nov 11 2021 |
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